tert-Butyl 1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate

• IUPAC Name: tert-butyl 1,3,4,5-tetrahydropyrido[4,3-b]indole-2-carboxylate
• InChI: InChI=1S/C16H20N2O2/c1-16(2,3)20-15(19)18-9-8-14-12(10-18)11-6-4-5-7-13(11)17-14/h4-7,17H,8-10H2,1-3H3
• InChI Key: QYSYQOMXQWNBQW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C3=CC=CC=C3N2
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

“tert-Butyl 1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate” is a chemical compound with the molecular formula C16H20N2O2. It has been studied for its potential anti-tumor activity.

Synthesis Analysis

The synthesis of “this compound” involves mixing 1,3-dimethylurea with tartaric acid, heating to 110 °C until the solids melt clear, then adding phenylhydrazine and N-tert-butoxycarbonyl-4-piperidone.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with multiple rings and functional groups. The compound has been studied using molecular docking and molecular dynamics simulations to evaluate the binding orientations and stabilities between the compound and its receptors.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are complex and involve multiple steps. The compound has been used as a reactant in the preparation of various derivatives, which have been evaluated for their antiproliferative activity.

Scientific Research Applications

Tert-Butyl 1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate has been used in a variety of scientific research applications, such as in the study of enzyme inhibition, protein-protein interactions, and drug development. It has also been used in the study of enzyme kinetics, drug metabolism, and drug delivery systems. In addition, this compound has been used in the study of cell signaling pathways and in the development of novel therapeutic agents.

Mechanism of Action

Target of Action

The primary target of this compound is the c-Met receptor , a protein that plays a crucial role in cellular processes such as growth, regeneration, and healing .

Mode of Action

The compound interacts with its target, the c-Met receptor, through a process known as molecular docking . This interaction results in changes to the receptor’s activity, which can influence various cellular processes.

Biochemical Pathways

Given its interaction with the c-met receptor, it’s likely that it influences pathways related tocell growth and proliferation .

Pharmacokinetics

Itsantiproliferative activity against various cancer cell lines suggests that it may have good bioavailability .

Result of Action

The compound has demonstrated moderate to excellent antiproliferative activity against various cancer cell lines, including Hela, A549, HepG2, and MCF-7 . This suggests that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

Tert-Butyl 1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable and non-toxic. In addition, it is highly soluble in water and other organic solvents, making it easy to work with. However, there are some limitations to the use of this compound in laboratory experiments. For example, it is not very soluble in ethanol, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for the use of tert-Butyl 1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate in scientific research. For example, it could be used in the development of novel therapeutic agents for the treatment of various diseases, such as cancer and cardiovascular disease. In addition, it could be used in the study of enzyme kinetics and drug metabolism, as well as in the development of drug delivery systems. Furthermore, it could be used to study the effects of environmental toxins on human health, as well as to develop new methods for drug delivery. Finally, it could be used to study cell signaling pathways and to develop novel therapeutic agents.

Synthesis routes and methods

Procedure details

General Method: A mixture of 2-iodoaniline (0.315 g, 1.44 mmol), 4-oxo-1-piperidinecarboxylic acid tert-butyl ester (0.860 g, 4.31 mmol), 1,4-diazabicyclo[2.2.2]octane (Dabco™) (0.483 mL, 4.31 mmol) and palladium acetate (0.016 g, 0.072 mmol) in dry DMF (7 mL) was degassed via vacuum/argon purging, and then it was heated to 110° C. for 3.5 h. The reaction mixture was subsequently cooled to room temperature and partitioned between ethyl acetate and water. The organic layer was separated, dried (MgSO4), filtered and evaporated to dryness. The residue was chromatographed (SiO2/hexanes:ethyl acetate, 1:1) to give the title compound (0.068 g, 17%) as an off-white solid. 1H NMR (400 MHz, CDCl3) δ 7.88 (s, 1H), 7.45 (d, J=7.6 Hz, 1H), 7.31 (d, J=7.6 Hz, 1H), 7.12 (m, 2H), 4.64 (s, 2H), 3.82 (s, 2H), 2.82 (s, 2H), 1.50 (s, 9H); LCMS: m/e 273 (M+H)+.